N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H21NO3S/c1-21-16-7-9-17(10-8-16)22-13-18(20)19-11-12-23-14-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,19,20)
• InChI Key: BWPWYDSMDGZIAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NCCSCC2=CC=CC=C2
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide, also known as BMEA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMEA is a member of the class of compounds known as arylacetamides, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide is not fully understood. However, it has been suggested that N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide may exert its biological effects through the inhibition of protein synthesis. N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to inhibit the activity of the ribosome, a cellular structure responsible for protein synthesis. This inhibition of protein synthesis may lead to the inhibition of cell growth and proliferation, making N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide a potential candidate for the treatment of cancer.
Biochemical and Physiological Effects:
N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide inhibits the growth of cancer cells by inducing apoptosis, a form of programmed cell death. Additionally, N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has also been found to exhibit antifungal properties by disrupting the cell membrane of fungal cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide a potential candidate for the development of cancer therapies. Additionally, N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit anti-inflammatory and antifungal properties, making it a potential candidate for the treatment of inflammatory diseases and fungal infections. However, one of the limitations of using N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide in vivo.

Future Directions

There are several future directions for the research on N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide. One potential direction is the development of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide-based cancer therapies. Further studies are needed to determine the safety and efficacy of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide in vivo, as well as its potential interactions with other cancer therapies. Another potential direction is the investigation of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide as a potential treatment for inflammatory diseases and fungal infections. Additionally, further studies are needed to elucidate the mechanism of action of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide and to identify its molecular targets.

Scientific Research Applications

N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antifungal properties. In recent years, N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has gained attention as a potential therapeutic agent for the treatment of cancer due to its ability to inhibit the growth of cancer cells. Additionally, N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has also been found to exhibit antifungal properties, making it a potential candidate for the treatment of fungal infections.